Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

• CAS: 1031498-32-4

Core Science & Biosynthesis

Pharmacophore Engineering: A Technical Guide to Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

Executive Summary

In modern drug discovery, the strategic assembly of privileged scaffolds is paramount for developing high-affinity ligands. Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate (CAS: 1031498-32-4) represents a highly versatile building block that fuses a benzothiazole moiety—a well-documented bioisostere for purines and indoles—with a conformationally restricted piperidine ring[1]. As a Senior Application Scientist, I frequently utilize this specific scaffold to probe ATP-binding cassettes in kinases and allosteric sites in G-protein coupled receptors (GPCRs). This whitepaper details the physicochemical profiling, structural rationale, and self-validating experimental workflows required to effectively deploy this compound in early-stage drug development.

Physicochemical Profiling & Structural Rationale

To predict a compound's behavior in both synthetic workflows and biological assays, we must first establish its quantitative physicochemical baseline. The methyl ester functional group serves a dual purpose: it acts as a lipophilic mask to enhance membrane permeability in cell-based assays and provides a robust synthetic handle for downstream diversification[2].

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Scientific Implication
CAS Registry Number	1031498-32-4	Unique identifier for regulatory and procurement tracking[1].
Molecular Formula	C₁₄H₁₆N₂O₂S	Indicates a favorable heavy-atom count for fragment-based drug design[3].
Molecular Weight	276.35 g/mol	Well within Lipinski’s Rule of 5, ensuring optimal oral bioavailability potential[2].
SMILES String	O=C(C1CCN(C2=NC3=CC=CC=C3S2)CC1)OC	Highlights the C-N linkage between the piperidine nitrogen and the benzothiazole C2 position[2].
Standard Purity	≥95%	Critical threshold to prevent trace impurities from generating false positives in HTS[3].
Storage Conditions	2-8°C, desiccated	Prevents ambient moisture from initiating premature, spontaneous ester hydrolysis[2].

Synthetic Functionalization & Workflow

The true value of CAS 1031498-32-4 lies in its derivatization potential. The most common initial step in pharmacophore engineering with this molecule is the base-catalyzed hydrolysis of the methyl ester to yield the corresponding carboxylic acid. This exposes a hydrogen-bond donor/acceptor capable of forming critical salt bridges with arginine or lysine residues in target protein pockets.

Protocol 1: Self-Validating Base-Catalyzed Hydrolysis

Objective: Convert the methyl ester to 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylic acid.

• Solvent Preparation: Dissolve 1.0 eq of CAS 1031498-32-4 in a 3:1:1 mixture of THF/MeOH/H₂O.

  • Causality: The highly lipophilic starting material requires THF for dissolution, while H₂O provides the aqueous environment for the hydroxide. Methanol acts as a critical phase-transfer bridge; omitting it results in a biphasic system that severely stalls reaction kinetics.

• Reagent Addition: Add 3.0 eq of Lithium Hydroxide (LiOH) monohydrate. Stir at ambient temperature (20-25°C) for 4 hours.

  • Causality: Ambient temperature is strictly maintained to prevent the cleavage of the sensitive benzothiazole-piperidine C-N bond, which can degrade under harsh thermal basic conditions.

• Workup: Evaporate the organic solvents under reduced pressure. Dilute the aqueous residue with water and acidify to pH 3 using 1M HCl to precipitate the product.

• Isolation: Collect the precipitate via vacuum filtration and dry overnight under high vacuum.

• Quality Control (Self-Validation System): Analyze the isolated product via LC-MS. The protocol is only validated if the parent mass ( m/z 277.1 [M+H]⁺) is entirely absent, replaced by the acid mass ( m/z 263.1 [M+H]⁺). Furthermore, ¹H NMR must confirm the complete disappearance of the distinct singlet at ~3.7 ppm (corresponding to the methyl ester protons).

Fig 1. Divergent synthetic functionalization pathways for CAS 1031498-32-4.

Pharmacological Screening Methodologies

Once derivatives of CAS 1031498-32-4 are synthesized, they must be evaluated through High-Throughput Screening (HTS). The piperidine ring provides precise spatial vectors, directing the functionalized C4-position into deep binding pockets while the benzothiazole anchors the molecule at the solvent-exposed rim.

Protocol 2: In Vitro Target Screening (Self-Validating)

Objective: Assess the binding affinity (IC₅₀) of synthesized derivatives against a target kinase.

• Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% anhydrous DMSO.

  • Causality: Anhydrous DMSO prevents water-induced precipitation of the lipophilic scaffold during freeze-thaw cycles, ensuring accurate molarity.

• Acoustic Dispensing: Use an Echo acoustic liquid handler to perform a 10-point serial dilution directly into the 384-well assay plate.

  • Causality: Acoustic dispensing eliminates the carryover contamination inherent in traditional pipette-based serial dilutions, preserving the integrity of the dose-response curve.

• Assay Execution: Add the kinase protein, fluorescently labeled tracer, and assay buffer. Ensure the final DMSO concentration remains ≤1%.

  • Causality: Benzothiazole derivatives can aggregate in aqueous media. Capping DMSO at 1% prevents compound precipitation and subsequent light-scattering artifacts in fluorescence polarization readouts.

• Assay Validation (Self-Validation System): Every 384-well plate must contain 16 wells of a known reference inhibitor (e.g., Staurosporine) and 16 wells of DMSO vehicle. Calculate the Z'-factor. The screening data for the CAS 1031498-32-4 derivatives is only accepted if Z′≥0.5 , mathematically proving the assay has sufficient signal-to-background resolution to distinguish true hits from noise.

Fig 2. Standardized high-throughput screening workflow for benzothiazole derivatives.

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In Vivo Pharmacokinetic Profile of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate: A Technical Guide

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for evaluating the in vivo pharmacokinetics of methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, a novel heterocyclic entity with potential therapeutic applications. In the absence of published in vivo data for this specific molecule, this document outlines a robust, scientifically-grounded strategy for its pharmacokinetic characterization. We will delve into the rationale behind the selection of animal models, the design of the study protocol, the intricacies of the bioanalytical method development and validation, and the subsequent data analysis and interpretation. This guide is intended to serve as a foundational resource for researchers and drug development professionals embarking on the preclinical assessment of this compound, ensuring the generation of high-quality, decision-enabling data.

Introduction and Rationale

Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate is a small molecule featuring a benzothiazole moiety fused with a piperidine ring. Benzothiazole derivatives are known to possess a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2][3][4]. The piperidine ring, a common scaffold in medicinal chemistry, often imparts favorable physicochemical properties and can influence a compound's pharmacokinetic profile[5]. A thorough understanding of the absorption, distribution, metabolism, and excretion (ADME) of this compound is paramount for its progression as a potential therapeutic agent[6]. Pharmacokinetic studies are essential to determine key parameters such as bioavailability, clearance, volume of distribution, and half-life, which are critical for dose selection and regimen design in subsequent efficacy and toxicology studies[7][8][9].

This guide proposes a comprehensive in vivo pharmacokinetic study designed to elucidate the ADME properties of methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate in a rodent model. The experimental design and methodologies described herein are grounded in established principles of preclinical drug development and adhere to regulatory expectations for bioanalytical method validation[10][11][12][13].

Preclinical In Vivo Study Design: A Step-by-Step Protocol

The objective of this initial in vivo study is to determine the fundamental pharmacokinetic parameters of methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate following intravenous and oral administration.

Animal Model Selection and Justification

For this preliminary pharmacokinetic evaluation, the use of rodent models, specifically Sprague-Dawley rats, is recommended.[14] Rats are a commonly used species in drug discovery due to their physiological and metabolic similarities to humans for many compounds, their relatively low cost, and the extensive historical data available for this species.[14] To enhance the human relevance of the metabolic data, the use of humanized transgenic mouse models expressing human drug-metabolizing enzymes could be considered in later-stage studies.[15]

Dosing Regimen and Administration

A single-dose study design with two administration routes will be employed: intravenous (IV) and oral (PO).[16] The IV route provides a direct measure of systemic clearance and volume of distribution, while the PO route allows for the assessment of oral bioavailability.

• Dose Selection: An initial dose-range finding study is advisable to determine a well-tolerated dose.[8] For this proposed study, a dose of 5 mg/kg for IV administration and 10 mg/kg for PO administration is suggested, assuming no prior toxicity data is available.

• Formulation: The compound should be formulated in a vehicle suitable for both IV and PO administration. A common vehicle is a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline.

Sample Collection

Serial blood samples will be collected at predetermined time points to characterize the plasma concentration-time profile of the compound.

• Cannulation: To facilitate serial blood sampling without causing undue stress to the animals, jugular vein cannulation is the preferred method.[16]

• Sampling Time Points:

  • IV Administration: Pre-dose (0), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose.

  • PO Administration: Pre-dose (0), 15, 30 minutes, and 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Sample Processing: Blood samples (approximately 0.2 mL) will be collected into tubes containing an anticoagulant (e.g., K2EDTA) and immediately placed on ice. Plasma will be separated by centrifugation and stored at -80°C until analysis.

Experimental Workflow Diagram

Caption: Proposed workflow for the in vivo pharmacokinetic study.

Bioanalytical Methodology: Ensuring Data Integrity

The accurate quantification of methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate and its potential metabolites in plasma is crucial for reliable pharmacokinetic analysis. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity, selectivity, and speed.[10]

LC-MS/MS Method Development

A robust LC-MS/MS method will be developed for the simultaneous quantification of the parent compound and any major metabolites.

• Sample Preparation: A simple and efficient sample preparation technique, such as protein precipitation with acetonitrile, will be optimized to extract the analytes from the plasma matrix.

• Chromatography: Reversed-phase chromatography using a C18 column with a gradient elution of water and acetonitrile containing a small amount of formic acid is a suitable starting point for method development.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode will be used for detection. Specific precursor-to-product ion transitions for the parent compound and its potential metabolites will be identified and optimized for maximum sensitivity.

Bioanalytical Method Validation

The developed LC-MS/MS method must be rigorously validated according to the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance for Industry.[11][13] This ensures the reliability and reproducibility of the bioanalytical data.[10] The validation will assess the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the matrix.

• Accuracy and Precision: The closeness of the determined values to the true values and the degree of scatter in a series of measurements.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Data Analysis and Interpretation

Pharmacokinetic parameters will be determined from the plasma concentration-time data using non-compartmental analysis (NCA).[17][18] NCA is a widely used method that does not require the assumption of a specific compartmental model.[19][20]

Key Pharmacokinetic Parameters

The following key parameters will be calculated:

Parameter	Description	Significance
Cmax	Maximum observed plasma concentration.	Indicates the rate and extent of absorption.
Tmax	Time to reach Cmax.	Provides information on the rate of absorption.
AUC(0-t)	Area under the plasma concentration-time curve from time 0 to the last measurable concentration.	Represents the total drug exposure over the measured time interval.
AUC(0-inf)	Area under the plasma concentration-time curve from time 0 to infinity.	Represents the total drug exposure.
t1/2	Elimination half-life.	The time required for the plasma concentration to decrease by half.
CL	Clearance.	The volume of plasma cleared of the drug per unit of time.
Vd	Volume of distribution.	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F%	Oral bioavailability.	The fraction of the orally administered dose that reaches the systemic circulation.

Potential Metabolic Pathways

Based on the chemical structure of methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, several metabolic pathways are plausible. The benzothiazole ring may undergo oxidation, while the piperidine ring is susceptible to N-dealkylation and ring oxidation.[21][22][23][24][25] The ester moiety can be hydrolyzed to the corresponding carboxylic acid.

Caption: Potential metabolic pathways for the parent compound.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous approach to characterizing the in vivo pharmacokinetic profile of methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate. The successful execution of the proposed studies will provide essential data to inform lead optimization, dose selection for further preclinical studies, and ultimately, the potential for clinical development. Future studies should focus on identifying and characterizing the major metabolites, investigating potential drug-drug interactions, and evaluating the pharmacokinetic profile in non-rodent species to support human dose prediction.

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Toxicity Profile and LD50 Determination of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate: A Technical Guide

Executive Summary

Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate (CAS: 1031498-32-4) is a highly specialized synthetic intermediate frequently utilized in medicinal chemistry and drug discovery. Fusing a lipophilic benzothiazole pharmacophore with a basic piperidine ring, this scaffold is a privileged structure for designing CNS-active agents, kinase inhibitors, and anti-inflammatory drugs. However, the exact physicochemical properties that make it an attractive drug candidate also dictate its toxicological liabilities.

This whitepaper provides an authoritative breakdown of the compound's toxicity profile, the mechanistic rationale behind its hazard classifications, and the self-validating experimental protocols required to empirically determine its LD50.

Hazard Classifications & Structural Toxicology

Understanding the baseline safety data is the first step in predictive toxicology. Based on established chemical safety profiling, Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate triggers several Globally Harmonized System (GHS) hazard classifications 1[1].

Quantitative Hazard Summary

GHS Classification	Hazard Code	Description	Toxicological Causality
Acute Tox. 4	H302 + H312 + H332	Harmful if swallowed, in contact with skin, or inhaled.	The amphiphilic nature of the molecule allows rapid systemic absorption across mucosal and dermal barriers.
Skin Irrit. 2	H315	Causes skin irritation.	The basicity of the piperidine nitrogen interacts with acidic residues in epidermal proteins, causing localized inflammation.
Eye Irrit. 2A	H319	Causes serious eye irritation.	Direct disruption of the corneal lipid bilayer by the lipophilic benzothiazole moiety.
STOT SE 3	H336	May cause drowsiness or dizziness.	High lipophilicity enables rapid blood-brain barrier (BBB) penetration, leading to transient CNS depression.

Mechanistic Toxicology: Cellular Pathways

The systemic toxicity of benzothiazole-piperidine derivatives is not merely a function of physical irritation; it is driven by specific intracellular interactions. When these compounds enter systemic circulation, they undergo Phase I hepatic oxidation via CYP450 enzymes.

Studies on structurally related benzothiazole-piperazine and piperidine derivatives reveal that at high concentrations, these scaffolds can induce significant cytotoxicity2[2]. The primary mechanism of action involves the generation of Reactive Oxygen Species (ROS), which subsequently triggers DNA damage. To prevent the replication of damaged DNA, the cell initiates a defensive cell cycle arrest at the subG1 phase, ultimately culminating in caspase-dependent apoptosis[2].

Figure 1: Mechanistic pathway of benzothiazole-piperidine induced cytotoxicity.

Predictive and Empirical LD50 Determination

Because Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate is classified as an Acute Tox. 4 substance, its theoretical oral LD50 is strictly bounded between 300 mg/kg and 2000 mg/kg body weight 1[1]. To empirically validate this range without utilizing statistically excessive animal cohorts, regulatory bodies mandate the use of the OECD Test Guideline 423 (Acute Toxic Class Method) 3[3].

Experimental Methodologies

Protocol A: In Vitro Cytotoxicity Screening (SRB Assay)

Objective: Establish the half-maximal growth inhibitory concentration (GI50) to predict baseline cellular toxicity before in vivo testing. Causality & Choice of Assay: We deploy the Sulphorhodamine B (SRB) assay rather than the traditional MTT assay. Benzothiazole derivatives can occasionally uncouple mitochondrial oxidative phosphorylation, which artificially skews MTT tetrazolium reduction readouts. SRB binds stoichiometrically to basic amino acid residues under mild acidic conditions, providing a direct, metabolism-independent quantification of cellular protein mass.

• Cell Seeding: Plate HUH-7 (hepatocellular) cells at 10,000 cells/well in a 96-well plate. Incubate for 24 hours at 37°C in 5% CO2.

• Compound Exposure: Treat cells with serial dilutions of the compound (0.1 µM to 100 µM) dissolved in DMSO (final DMSO concentration <0.1%). Incubate for 72 hours.

• Fixation: Add cold 10% trichloroacetic acid (TCA) directly to the wells to fix the cells in situ. Incubate at 4°C for 1 hour, then wash with deionized water and air-dry.

• Staining & Quantification: Add 0.4% SRB solution (in 1% acetic acid) for 30 minutes. Wash unbound dye with 1% acetic acid. Solubilize the bound dye with 10 mM Tris base (pH 10.5) and measure absorbance at 540 nm using a microplate reader.

Protocol B: In Vivo Acute Oral Toxicity (OECD TG 423)

Objective: Determine the definitive GHS hazard category and estimate the in vivo LD50 cut-off. Causality & Self-Validating Design: The OECD 423 protocol operates as a self-validating feedback loop4[4]. Rather than calculating a precise point estimate of lethality, it uses a biometric step-up/step-down logic utilizing fixed doses (5, 50, 300, 2000 mg/kg). The survival or mortality of a small cohort (n=3) dictates the subsequent dose, inherently verifying the toxicity threshold of the prior step and ensuring strict ethical compliance.

• Preparation: Fast three adult female Wistar rats overnight prior to dosing. Water remains available ad libitum.

• Dosing: Administer a starting dose of 300 mg/kg via oral gavage. The compound should be suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose) at a volume not exceeding 1 mL/100g body weight.

• Observation: Monitor animals continuously for the first 4 hours for signs of STOT SE 3 (e.g., tremors, lethargy, respiratory distress), and daily thereafter for 14 days.

• Stepwise Decision:

  • If 0-1 animals die, the protocol self-validates by escalating to 2000 mg/kg (or repeating 300 mg/kg to confirm).

  • If 2-3 animals die, the protocol de-escalates to 50 mg/kg to find the lower toxicity threshold.

Figure 2: OECD 423 stepwise dosing workflow for acute oral toxicity classification.

Table 2: OECD 423 Dosing Outcomes and GHS Categorization

Administered Dose	Mortality Rate (n=3)	Next Step Action	Final GHS Category	Estimated LD50 Cut-off
300 mg/kg	0 to 1	Escalate to 2000 mg/kg	Pending	> 300 mg/kg
300 mg/kg	2 to 3	De-escalate to 50 mg/kg	Category 3	50 - 300 mg/kg
2000 mg/kg	2 to 3	Terminate Testing	Category 4	300 - 2000 mg/kg
2000 mg/kg	0 to 1	Terminate Testing	Category 5 / Unclassified	> 2000 mg/kg

Note: Based on the chemical's current GHS classification, empirical testing of this compound will result in 2 to 3 mortalities at the 2000 mg/kg escalation step, locking it firmly into Category 4.

References

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Protocols & Analytical Methods

Application Note: Synthesis and Characterization Protocol for Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Reaction Type: Nucleophilic Aromatic Substitution (SNAr)

Abstract & Scope

The benzothiazole pharmacophore is a privileged scaffold in medicinal chemistry, frequently embedded in antimicrobial, anticancer, and neuroprotective agents. The functionalization of the C2-position of the benzothiazole ring via the coupling of 2-chlorobenzothiazole with secondary amines—such as methyl piperidine-4-carboxylate (methyl isonipecotate)—is a critical synthetic transformation. This application note provides a self-validating, highly optimized step-by-step protocol for synthesizing Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate via a Nucleophilic Aromatic Substitution (SNAr) pathway.

Mechanistic Rationale & Experimental Design

The reactivity of 2-chlorobenzothiazole is fundamentally governed by the electrophilicity of its C2-carbon, which is highly activated by the electron-withdrawing nature of the adjacent imine-like nitrogen and sulfur atoms[1].

• The SNAr Pathway: The nitrogen lone pair of the piperidine ring attacks the C2 position, forming a negatively charged Meisenheimer intermediate. The polarizability of the sulfur atom plays a crucial role in stabilizing this delocalized charge, thereby lowering the activation energy barrier for the transition state[1]. Subsequent rapid elimination of the chloride leaving group restores aromaticity and yields the target compound[2].

• Reagent Selection (Causality): Methyl isonipecotate is commonly sourced as a hydrochloride salt to prevent premature ester hydrolysis and self-condensation. Therefore, a stoichiometric excess of a mild inorganic base (e.g., K2CO3) is required[3]. The base serves a dual purpose: it first deprotonates the ammonium salt to liberate the nucleophilic free amine, and subsequently acts as an acid scavenger to neutralize the HCl generated during the substitution, driving the equilibrium forward[2].

• Solvent Selection: Dimethylformamide (DMF) is the solvent of choice. Its polar aprotic nature optimally solvates and stabilizes the Meisenheimer transition state without hydrogen-bonding to the nucleophile, which would otherwise dampen the amine's reactivity[2].

Workflow Visualization

Workflow and mechanistic progression for the SNAr synthesis of the benzothiazole derivative.

Step-by-Step Experimental Protocol

Reaction Setup & Free-Basing

• To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add methyl piperidine-4-carboxylate hydrochloride (1.2 equivalents, 1.2 mmol).

• Suspend the salt in anhydrous Dimethylformamide (DMF) to achieve a 0.2 M concentration relative to the electrophile.

• Add finely powdered, anhydrous Potassium Carbonate (K2CO3) (3.0 equivalents, 3.0 mmol)[2].

  • Causality: Finely powdered K2CO3 maximizes the surface area for the heterogeneous deprotonation step.

• Stir the suspension vigorously at room temperature (25 °C) for 30 minutes to ensure complete liberation of the free amine.

Electrophile Addition & Thermal Activation

• Add 2-chlorobenzothiazole (1.0 equivalent, 1.0 mmol) to the reaction mixture dropwise via syringe[2].

• Attach a reflux condenser and heat the mixture to 90 °C using a pre-equilibrated oil bath[3].

  • Causality: While highly reactive nucleophiles can undergo SNAr at room temperature, sterically hindered secondary amines like piperidine require thermal energy to overcome the steric clash during the formation of the Meisenheimer complex[3].

Reaction Monitoring (Self-Validating Step)

• Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system.

  • Validation: The starting 2-chlorobenzothiazole will appear as a high Rf UV-active spot. As the reaction proceeds, a new, more polar (lower Rf) UV-active spot corresponding to the product will emerge. Complete consumption of the electrophile typically occurs within 4–6 hours.

Quenching & Liquid-Liquid Extraction

• Once complete, remove the flask from the heat source and allow it to cool to room temperature.

• Pour the mixture into ice-cold distilled water (5× the volume of DMF).

  • Causality: Water serves multiple purposes here: it quenches the reaction, dissolves the inorganic salts (KCl, excess K2CO3), and drastically decreases the solubility of the organic product, often causing it to precipitate out of the DMF matrix[2].

• Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

Washing & Purification

• Wash the combined organic layers with a 5% aqueous LiCl solution or saturated brine (3 × 20 mL).

  • Causality: DMF is highly miscible with organic solvents. Repeated washing with high-ionic-strength aqueous solutions is mandatory to force the DMF into the aqueous phase, preventing it from co-eluting during chromatography.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 30% EtOAc in Hexanes) to afford the pure target compound.

Quantitative Data & Optimization

Table 1: Optimization of SNAr Reaction Conditions

Entry	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	Acetonitrile	K2CO3	80 (Reflux)	12	65	Incomplete conversion; inorganic salt solubility is too low to drive free-basing efficiently.
2	DMF	Triethylamine	90	8	72	Moderate yield; homogeneous organic base is less effective at driving the reaction to completion.
3	DMF	K2CO3	90	5	88	Optimal conditions; complete consumption of starting material with minimal side products.
4	DMSO	Cs2CO3	100	3	85	Fast reaction kinetics, but DMSO complicates the aqueous workup and extraction process.

Table 2: Expected Analytical Characterization Data

Analytical Technique	Parameter	Expected Value / Structural Assignment
LC-MS (ESI)	[M+H]+	m/z 277.1 (Calculated exact mass for C14H16N2O2S: 276.09)
1H NMR (CDCl3, 400 MHz)	Benzothiazole Ar-H	δ 7.58 (d, 1H), 7.52 (d, 1H), 7.28 (t, 1H), 7.08 (t, 1H)
1H NMR (CDCl3, 400 MHz)	Piperidine N-CH2 (equatorial)	δ 4.15 (dt, 2H)
1H NMR (CDCl3, 400 MHz)	Ester Methoxy (-OCH3)	δ 3.72 (s, 3H)
1H NMR (CDCl3, 400 MHz)	Piperidine N-CH2 (axial)	δ 3.20 (td, 2H)
1H NMR (CDCl3, 400 MHz)	Piperidine -CH-COOMe	δ 2.60 (m, 1H)

References[3] Title: Analysis of New Piperidine Substituted Benzothiazole Crystalline Derivatives | Source: Semantic Scholar | URL:Link[2] Title: The Benzothiazole Moiety: A Technical Guide to its Fundamental Reactions | Source: BenchChem | URL:Link[1] Title: A Comparative Guide to the Reactivity of 2-Chlorobenzoselenazole and 2-Chlorobenzothiazole | Source: BenchChem | URL:Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: A Strategic Framework for In Vivo Evaluation of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate and Related Benzothiazole Analogs

Abstract

The 1,3-benzothiazole nucleus is a privileged heterocyclic scaffold renowned for its broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, anticonvulsant, and antidiabetic properties.[1][2][3] This structural versatility makes novel benzothiazole derivatives, such as Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, compelling candidates for drug discovery programs. This document provides a comprehensive guide for researchers and drug development professionals to design and execute a strategic in vivo evaluation of this and related compounds. We present a logical, phased approach, beginning with essential preliminary assessments of toxicity and pharmacokinetics, followed by detailed protocols for evaluating efficacy in validated animal models relevant to the known biological activities of the benzothiazole class. The causality behind experimental choices is emphasized to ensure the generation of robust, interpretable data for advancing promising therapeutic candidates.

Introduction: The Benzothiazole Scaffold in Drug Discovery

Benzothiazole and its derivatives have consistently demonstrated the ability to interact with a wide array of biological targets, leading to their investigation in numerous therapeutic areas.[3] Studies have shown these compounds can modulate critical signaling pathways, including receptor tyrosine kinases (e.g., EGFR), the PI3K/Akt/mTOR pathway, and ion channels, while also exhibiting enzyme inhibitory activity.[1][4] Given this rich pharmacological background, a new chemical entity (NCE) like Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate requires a systematic and hypothesis-driven in vivo screening cascade.

The initial step in this process should leverage in silico and in vitro data. Computational predictions of ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties, such as the ability to cross the blood-brain barrier (BBB), can provide early insights into potential applications, for instance, in neuropharmacology.[1] Molecular docking studies can further suggest interactions with specific targets, such as GABA-aminotransferase (GABA-AT) for anticonvulsant activity or Peroxisome Proliferator-Activated Receptor gamma (PPARγ) for antidiabetic effects.[1][5] This preliminary data is invaluable for selecting the most relevant and resource-efficient in vivo models.

The workflow presented herein follows a logical progression from safety and exposure assessment to efficacy evaluation.

Figure 1. Strategic workflow for in vivo evaluation of a novel benzothiazole compound.

Foundational In Vivo Protocols

Prior to any efficacy studies, it is critical to establish the safety profile and pharmacokinetic behavior of the test compound. These foundational experiments are non-negotiable for responsible animal research and for designing meaningful efficacy protocols.

Protocol 2.1: Acute Toxicity and Dose-Range Finding

Rationale: This protocol is designed to determine the maximum tolerated dose (MTD) and identify potential acute toxicities. The data generated are essential for selecting a safe and effective dose range for subsequent pharmacokinetic and efficacy studies. The OECD 425 guideline provides a robust framework for this assessment with minimal animal usage.[5]

Methodology:

• Animal Model: Healthy, young adult Swiss albino mice (or Wistar rats), 8-10 weeks old, of a single sex to reduce variability.

• Acclimatization: Animals are acclimatized for at least 7 days, housed in standard conditions (22 ± 2°C, 12h light/dark cycle) with ad libitum access to food and water.

• Compound Formulation: Prepare a clear solution or a homogenous suspension of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate in a suitable vehicle (e.g., 0.5% Carboxymethylcellulose (CMC), 5% DMSO in saline). The vehicle's inertness should be confirmed.

• Dosing Procedure (Up-and-Down Procedure):

  • Administer a starting dose (e.g., 175 mg/kg, based on OECD 425) to a single animal via the intended therapeutic route (e.g., oral gavage (PO) or intraperitoneal (IP)).

  • Observe the animal closely for the first 4 hours and then periodically for 48 hours for signs of toxicity (e.g., lethargy, convulsions, altered respiration, mortality).

  • If the animal survives, the next animal receives a higher dose (e.g., 550 mg/kg). If the animal dies, the next animal receives a lower dose (e.g., 55 mg/kg).

  • Continue this sequential dosing until the MTD is established or the limit dose (e.g., 2000 mg/kg) is reached without mortality.

• Endpoint Analysis:

  • Primary endpoint: Mortality within 48 hours.

  • Secondary endpoints: Detailed clinical observations, body weight changes, and gross necropsy of major organs at the end of the study (14 days).

Protocol 2.2: Pharmacokinetic (PK) Profiling

Rationale: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of a compound is crucial for correlating drug exposure with pharmacological effect. A PK study establishes key parameters like Cmax (maximum concentration), Tmax (time to Cmax), AUC (Area Under the Curve), and half-life (t½), which are vital for designing an effective dosing regimen for efficacy studies.[6][7]

Methodology:

• Animal Model: Male Sprague-Dawley rats (250-300g) are commonly used due to their larger blood volume, allowing for serial sampling. Catheterization of the jugular vein is recommended for stress-free blood collection.

• Dosing: Administer the compound at a single, well-tolerated dose (e.g., 1/10th of the MTD) via both intravenous (IV, for bioavailability) and the intended therapeutic route (e.g., PO).

• Blood Sampling:

  • Collect blood samples (approx. 150-200 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at pre-defined time points.

  • Suggested time points (PO): 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.[6]

  • Suggested time points (IV): 0 (pre-dose), 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

• Sample Processing: Immediately centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the parent compound (and any known major metabolites) in plasma using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration	Indicates the extent of absorption
Tmax	Time at which Cmax is reached	Indicates the rate of absorption
t½	Elimination half-life	Determines dosing interval
AUC	Area under the concentration-time curve	Represents total drug exposure
F (%)	Bioavailability (AUC_oral / AUC_IV)	Fraction of dose reaching systemic circulation

Efficacy Model Selection & Protocols

Based on the extensive literature on benzothiazole derivatives, the following in vivo models represent logical starting points for efficacy screening.[2][3][8] The choice should be further refined by any available in vitro or in silico data.

Protocol 3.1: Anti-Inflammatory Activity - Lipopolysaccharide (LPS)-Induced Systemic Inflammation

Rationale: Many benzothiazole derivatives have demonstrated potent anti-inflammatory activity, often by modulating pro-inflammatory cytokines like TNF-α and IL-6.[2][4] The LPS-induced endotoxemia model is a robust and highly reproducible acute model for evaluating systemic anti-inflammatory effects.

Figure 2. Simplified pathway of LPS-induced inflammation and potential intervention point.

Methodology:

• Animal Model: Male C57BL/6 mice, 8-10 weeks old.

• Experimental Groups (n=8-10/group):

  • Group 1: Vehicle + Saline

  • Group 2: Vehicle + LPS

  • Group 3: Test Compound (Dose 1) + LPS

  • Group 4: Test Compound (Dose 2) + LPS

  • Group 5: Positive Control (e.g., Dexamethasone, 1 mg/kg) + LPS

• Procedure:

  • Administer the test compound or vehicle PO or IP.

  • After a pre-determined time based on PK data (e.g., 60 minutes), administer LPS (e.g., 1 mg/kg, IP) to induce inflammation.

  • Collect blood via cardiac puncture 90 minutes to 2 hours post-LPS administration.

• Endpoint Analysis:

  • Primary: Measure plasma levels of TNF-α and IL-6 using commercially available ELISA kits.

  • Secondary: Assess sickness behavior scores; analyze downstream inflammatory markers in tissues (e.g., liver, lung) via qPCR or Western blot.

Protocol 3.2: Anticonvulsant Activity - Maximal Electroshock (MES) Test

Rationale: The benzothiazole scaffold has been linked to anticonvulsant properties, potentially through interaction with GABA-AT or voltage-gated sodium channels.[1] The MES test is a gold-standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.[9]

Methodology:

• Animal Model: Male Swiss albino mice, 20-25g.

• Experimental Groups (n=8-10/group):

  • Group 1: Vehicle

  • Group 2: Test Compound (Dose 1)

  • Group 3: Test Compound (Dose 2)

  • Group 4: Test Compound (Dose 3)

  • Group 5: Positive Control (e.g., Phenytoin, 25 mg/kg, IP)

• Procedure:

  • Administer the test compound or vehicle IP or PO.

  • At the time of peak effect (determined from PK data or a TPE pilot study, typically 30-60 min), deliver an electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 sec) via corneal or ear-clip electrodes.

• Endpoint Analysis:

  • Primary: Abolition of the hind limb tonic extension phase of the seizure. The result is quantal (protection or no protection).

  • Secondary: Assess neurotoxicity using the rotarod test to ensure the anticonvulsant effect is not due to motor impairment.

Protocol 3.3: Antidiabetic Activity - Streptozotocin (STZ)-Induced Diabetes

Rationale: Several benzothiazole-based compounds have shown antidiabetic activity, often linked to PPARγ agonism.[5][10] The STZ model induces diabetes by selectively destroying pancreatic β-cells, mimicking aspects of type 1 and, with a high-fat diet, type 2 diabetes. It is a well-established model for screening hypoglycemic agents.

Methodology:

• Animal Model: Male Wistar or Sprague-Dawley rats, 180-220g.

• Induction of Diabetes:

  • Administer a single IP injection of STZ (e.g., 50-60 mg/kg) freshly dissolved in citrate buffer (pH 4.5).

  • Confirm hyperglycemia (blood glucose > 250 mg/dL) 72 hours post-injection. Only diabetic animals are included in the study.

• Experimental Groups (n=8/group):

  • Group 1: Normal Control (non-diabetic) + Vehicle

  • Group 2: Diabetic Control + Vehicle

  • Group 3: Diabetic + Test Compound (Dose 1)

  • Group 4: Diabetic + Positive Control (e.g., Pioglitazone, 15 mg/kg, PO)[5]

• Procedure:

  • Administer the test compound or vehicle daily via oral gavage for a period of 21-28 days.

  • Monitor blood glucose levels from the tail vein at regular intervals (e.g., weekly) and body weight.

• Endpoint Analysis:

  • Primary: Reduction in fasting blood glucose levels.

  • Secondary: Oral Glucose Tolerance Test (OGTT) at the end of the study; measurement of serum insulin, triglycerides, and cholesterol; histopathological examination of the pancreas.

Data Interpretation and Next Steps

The successful execution of these protocols will yield a comprehensive initial profile of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate.

• Positive Outcome: If the compound demonstrates a good safety margin (high MTD), favorable PK properties (e.g., good oral bioavailability), and significant efficacy in one of the models (e.g., >50% reduction in TNF-α, protection in the MES test, or significant lowering of blood glucose), it warrants further investigation.

• Next Steps: Subsequent studies may include chronic toxicity assessments, evaluation in more complex or chronic disease models, and mechanism-of-action studies to confirm the biological target.

This strategic, multi-faceted approach ensures that resources are directed toward compounds with the highest potential for clinical success, grounding the drug discovery process in robust, reproducible, and ethically sound in vivo science.

References

• Al-Mathkour, T., Al-Saeed, H., & Al-Adiwish, W. (2025). Molecular docking and In-Silico pharmacokinetic analysis of 1,3-benzothiazole-2-amine derivatives as anticonvulsants. Journal of Taibah University Medical Sciences.
• Various Authors. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Publishing.

• Dal Piaz, V., et al. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. MDPI. [Link]

• Pérez-Vásquez, A., et al. (2025). In Silico and In Vivo Evaluation of Novel 2-Aminobenzothiazole Derivative Compounds as Antidiabetic Agents. MDPI. [Link]

• Chen, J., et al. (2009). Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides. MDPI. [Link]

• Wang, Y., et al. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Chemistry. [Link]

• Siddiqui, A. A., & Khan, A. R. (2018). Synthesis, Characterization and Drug-Likeness Predictions of 1,3-Thiazole and Benzothiazole Derivatives. Oriental Journal of Chemistry. [Link]

• Song, B., et al. (2025). Synthesis and biological activities of benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety. ResearchGate. [Link]

• Chauhan, B., et al. (2022). Design, Synthesis, In Vivo, and In Silico Evaluation of Benzothiazoles Bearing a 1,3,4-Oxadiazole Moiety as New Antiepileptic Agents. ACS Omega. [Link]

• Khan, A., et al. (2026). Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities. PLOS One. [Link]

• Moreno-Díaz, H., et al. (2008). Antidiabetic activity of N-(6-substituted-1,3-benzothiazol-2-yl)benzenesulfonamides. Bioorganic & Medicinal Chemistry Letters. [Link]

• Singh, A., & Kumar, R. (2025). Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. MDPI. [Link]

• Zastrozhin, M. S., et al. (2024). The evaluation of pharmacokinetic parameters of 4-(5-methyl-1,3,4-oxadiazole-2-yl)-benzenesulfonamide and its metabolites in rat plasma. Research Results in Pharmacology. [Link]

• Zastrozhin, M. S., et al. (2024). The evaluation of pharmacokinetic parameters of 4-(5-methyl-1,3,4-oxadiazole-2-yl)benzenesulfonamide and its metabolites in rat plasma. Research Results in Pharmacology. [Link]

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Application Note: High-Throughput Preparation of Compound Libraries from Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

Introduction & Scientific Rationale

The 1-(1,3-benzothiazol-2-yl)piperidine scaffold is a highly privileged structure in modern medicinal chemistry. Derivatives of this bicyclic heteroaromatic system have demonstrated profound biological activities, most notably as acetylcholinesterase (AChE) inhibitors, cytotoxic agents in oncology, and modulators of central nervous system (CNS) targets[1].

When designing high-throughput screening (HTS) libraries, selecting a starting building block with an orthogonal, easily manipulable functional group is critical. Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate [2] serves as an ideal central hub for divergent synthesis. The benzothiazole ring is electronically deactivated enough to remain inert under standard saponification and coupling conditions, ensuring high regioselectivity. Meanwhile, the C4-methyl ester on the piperidine ring provides a highly reactive handle for generating diverse arrays of amides, ethers, and carbamates.

This protocol outlines a self-validating, high-yielding workflow for the parallel derivatization of this scaffold, focusing on causality in reagent selection and analytical tracking to ensure library integrity.

Scaffold Derivatization Strategy

To maximize the chemical space explored, the methyl ester is subjected to three primary pathways:

• Pathway A (Saponification & Coupling): Hydrolysis to the carboxylic acid followed by uronium-mediated parallel amide coupling.

• Pathway B (Reduction & Alkylation): Chemoselective reduction to the primary alcohol for subsequent etherification or carbamoylation.

• Pathway C (Direct Aminolysis): Lewis acid-mediated direct conversion of the ester to amides (useful for unhindered aliphatic amines).

Workflow for divergent synthesis of compound libraries from the benzothiazole-piperidine scaffold.

Detailed Experimental Protocols

Protocol 1: High-Throughput Saponification (Ester Hydrolysis)

To generate the universal acid intermediate, a mild saponification is required.

• Causality of Experimental Choice: Lithium hydroxide (LiOH) is selected over NaOH or KOH to minimize the risk of base-catalyzed side reactions. A ternary solvent system of THF/MeOH/H2O (3:1:1) is employed because it simultaneously dissolves the highly lipophilic benzothiazole starting material and the aqueous hydroxide salt, ensuring a homogenous reaction mixture and rapid kinetics[3].

Step-by-Step Methodology:

• Dissolve Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate (1.0 eq, 10 mmol) in 30 mL of THF/MeOH/H2O (3:1:1 v/v/v).

• Add LiOH·H₂O (2.5 eq, 25 mmol) in one portion.

• Stir the mixture at 25 °C for 3–4 hours. Monitor via LC-MS until the starting material peak completely disappears.

• Concentrate the mixture under reduced pressure to remove THF and MeOH.

• Dilute the aqueous residue with 15 mL of water and cool to 0 °C.

• Slowly acidify with 1M HCl to pH ~4. The product, 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylic acid, will precipitate as a white/off-white solid[4].

• Filter, wash with cold water, and dry under a high vacuum to afford the intermediate (typically >95% yield).

Protocol 2: Parallel Amide Coupling (HATU-Mediated)

• Causality of Experimental Choice: For high-throughput library generation, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the coupling reagent of choice. Compared to traditional carbodiimides (EDC/DCC), HATU exhibits vastly superior reaction kinetics and minimizes epimerization, which is critical when automated purification systems are used and manual optimization of each well is impossible[5]. N,N-Diisopropylethylamine (DIPEA) is used as a sterically hindered, non-nucleophilic base to deprotonate both the carboxylic acid and the incoming amine salt without participating in the coupling[6].

Step-by-Step Methodology (96-Well Format):

• Prepare a master mix of 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylic acid (1.0 eq, 0.1 mmol per well) and DIPEA (3.0 eq, 0.3 mmol) in anhydrous DMF (1 mL per well).

• Dispense 1 mL of the master mix into each well of a 96-well deep-bottom plate.

• Add the diverse library of primary and secondary amines (1.2 eq, 0.12 mmol) to the respective wells.

• Add HATU (1.2 eq, 0.12 mmol) as a solution in DMF (0.2 mL) to each well to initiate the reaction.

• Seal the plate and shake at room temperature for 12 hours.

• Evaporate the DMF using a centrifugal evaporator (e.g., Genevac).

• Reconstitute in DMSO/MeOH for automated preparative HPLC purification.

Protocol 3: Chemoselective Reduction to Alcohol

• Causality of Experimental Choice: Lithium borohydride (LiBH₄) is utilized because it is highly chemoselective. It readily reduces esters to primary alcohols but is mild enough to leave the electron-rich benzothiazole ring and the piperidine nitrogen intact, avoiding over-reduction or ring-opening side reactions.

Step-by-Step Methodology:

• Dissolve the starting methyl ester (1.0 eq, 5 mmol) in anhydrous THF (20 mL) under an argon atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Dropwise, add a 2.0 M solution of LiBH₄ in THF (2.0 eq, 10 mmol).

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench carefully by the dropwise addition of saturated aqueous NH₄Cl at 0 °C until effervescence ceases.

• Extract with Ethyl Acetate (3 x 20 mL), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield 1-(1,3-benzothiazol-2-yl)piperidin-4-ylmethanol.

Quantitative Data & Reaction Optimization

The following table summarizes the expected performance metrics across the three primary derivatization pathways. These metrics serve as a baseline for quality control during library production.

Reaction Pathway	Reagents & Conditions	Average Yield (%)	Average LC-MS Purity (%)	Key Self-Validating Marker
Saponification	LiOH, THF/MeOH/H₂O, RT, 3h	92 - 98	> 98	Loss of 3.7 ppm (3H, s) in ¹H NMR
Amide Coupling	HATU, DIPEA, DMF, RT, 12h	75 - 90	> 90	Shift in LC-MS [M+H]⁺, new amide NH
Ester Reduction	LiBH₄, THF, 0 °C to RT, 4h	80 - 88	> 95	Loss of C=O stretch in IR (~1730 cm⁻¹)

Analytical Validation & Self-Validating Systems

To guarantee the scientific integrity of the generated compound library, the analytical workflow must act as a self-validating system.

Mass Spectrometry (LC-MS) Dynamics: The benzothiazole-piperidine scaffold is highly advantageous for ESI+ (Electrospray Ionization) mass spectrometry. The benzothiazole nitrogen acts as a strong basic site that readily protonates. Consequently, every successful derivative in the library will exhibit a robust, easily identifiable [M+H]⁺ molecular ion peak. If a well fails to show a strong TIC (Total Ion Chromatogram) signal corresponding to the expected mass, it immediately flags a failure in the coupling step, allowing for automated rejection of that specific library member.

Nuclear Magnetic Resonance (¹H NMR) Tracking: For intermediate validation, ¹H NMR provides an absolute, self-validating proof of reaction progress. The starting material possesses a distinct, sharp singlet at ~3.70 ppm corresponding to the methyl ester protons.

• In Protocol 1 (Saponification) , the complete disappearance of this singlet confirms 100% conversion to the carboxylic acid.

• In Protocol 3 (Reduction) , the loss of the 3.70 ppm singlet coupled with the appearance of a new doublet at ~3.50 ppm (the newly formed -CH₂-OH protons) definitively proves the successful reduction without the need for complex 2D NMR assignments.

References

• NextSDS. "methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate — Chemical Substance Information." NextSDS.
• NextSDS. "1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylic acid — Chemical Substance Information." NextSDS.
• PubMed. "Synthesis of Novel Benzothiazole-Piperazine Derivatives and Their Biological Evaluation as Acetylcholinesterase Inhibitors and Cytotoxic Agents." National Institutes of Health.
• D-NB.info. "Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent." German National Library.
• PubMed Central (PMC). "Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist." National Institutes of Health.
• PubMed Central (PMC). "Coupling Reagents - AAPPTEC - Peptides." National Institutes of Health.

Sources

• 1. Synthesis of Novel Benzothiazole-Piperazine Derivatives and Their Biological Evaluation as Acetylcholinesterase Inhibitors and Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nextsds.com [nextsds.com]
• 5. d-nb.info [d-nb.info]
• 6. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

Welcome to the technical support center for the synthesis of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important synthetic transformation. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Introduction to the Synthesis

The synthesis of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate typically proceeds via a nucleophilic aromatic substitution (SNA_r) reaction. This involves the coupling of a 2-halobenzothiazole, most commonly 2-chlorobenzothiazole, with methyl piperidine-4-carboxylate. The piperidine nitrogen acts as the nucleophile, displacing the halide on the electron-deficient benzothiazole ring. While conceptually straightforward, this reaction is often plagued by issues that can lead to low yields and purification difficulties. This guide will address these challenges systematically.

Core Reaction Scheme

Caption: General reaction for the synthesis of the target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in this reaction?

A1: The most frequent culprits for low yield are incomplete reaction and the formation of side products. Incomplete reactions can stem from insufficiently reactive starting materials, suboptimal reaction temperature, or an inappropriate choice of base. Side reactions, such as dimerization of the starting materials or reaction with solvent, can also consume reactants and complicate purification. Careful optimization of reaction conditions is crucial for maximizing the yield.[1]

Q2: How do I choose the appropriate base for this synthesis?

A2: An inorganic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often a good starting point.[2] These bases are generally strong enough to deprotonate the piperidine nitrogen, facilitating its nucleophilic attack, without being so harsh as to promote significant side reactions. Organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used, but may require higher temperatures or longer reaction times. The choice of base can be solvent-dependent and may require empirical optimization.

Q3: What are the best solvents for this reaction?

A3: Polar aprotic solvents are typically the most effective for this type of nucleophilic aromatic substitution.[1] Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN) are common choices.[3] These solvents effectively solvate the reactants and intermediates without participating in the reaction. Toluene is another option, particularly when using stronger bases.[4]

Q4: My reaction is sluggish. How can I increase the reaction rate?

A4: Increasing the reaction temperature is the most direct way to accelerate the reaction. Temperatures between 80-150 °C are commonly employed.[1] However, be mindful that higher temperatures can also lead to increased side product formation. Alternatively, using a more reactive 2-halobenzothiazole, such as 2-iodobenzothiazole, can enhance the reaction rate. Microwave-assisted synthesis can also be a powerful tool for accelerating this transformation.[5]

Q5: I am observing multiple spots on my TLC plate. What are the likely side products?

A5: Besides unreacted starting materials, common side products can include the self-condensation product of 2-chlorobenzothiazole, and potentially products resulting from the reaction of the starting materials or product with the solvent, especially at high temperatures. If your methyl piperidine-4-carboxylate is not pure, impurities from its synthesis could also appear.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the synthesis of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive Reagents: Degradation of 2-chlorobenzothiazole or methyl piperidine-4-carboxylate. 2. Insufficient Temperature: Reaction temperature is too low for the activation energy barrier. 3. Incorrect Base: The chosen base is not strong enough to facilitate the reaction. 4. Moisture Contamination: Water in the reaction can quench the base and interfere with the reaction.[6]	1. Verify Reagent Quality: Check the purity of starting materials by NMR or other analytical techniques. Use freshly opened or purified reagents. 2. Increase Temperature: Gradually increase the reaction temperature in 10-20 °C increments, monitoring the reaction by TLC.[1] 3. Screen Bases: Try a stronger base (e.g., switch from K₂CO₃ to Cs₂CO₃ or an organic base like DBU). 4. Ensure Anhydrous Conditions: Use anhydrous solvents and dry glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Multiple Side Products Observed	1. High Reaction Temperature: Excessive heat can promote decomposition and side reactions. 2. Incorrect Stoichiometry: An excess of one reactant can lead to self-condensation or other side reactions. 3. Reactive Solvent: The solvent may be participating in the reaction at elevated temperatures.	1. Lower Reaction Temperature: Find the minimum temperature required for a reasonable reaction rate. 2. Optimize Stoichiometry: Use a 1:1 or slight excess (e.g., 1.1 equivalents) of the piperidine starting material. 3. Choose a More Inert Solvent: Consider switching to a less reactive solvent like dioxane or toluene.
Difficulty in Product Purification	1. Similar Polarity of Product and Starting Materials: The product and unreacted starting materials may have similar retention factors (Rf) on TLC, making column chromatography challenging. 2. Formation of Emulsions During Workup: This can make phase separation difficult and lead to product loss.	1. Optimize Chromatography: Experiment with different solvent systems for column chromatography. A gradient elution may be necessary. Recrystallization is also a viable purification method.[7] 2. Modify Workup: Add brine (saturated NaCl solution) to the aqueous layer to break emulsions. Filter the organic layer through a pad of celite or sodium sulfate.

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Caption: A general workflow for troubleshooting the synthesis.

Experimental Protocols

General Procedure for Synthesis

This protocol provides a starting point for the synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chlorobenzothiazole (1.0 eq.), methyl piperidine-4-carboxylate (1.1 eq.), and potassium carbonate (2.0 eq.).

• Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask to achieve a concentration of approximately 0.2-0.5 M with respect to the 2-chlorobenzothiazole.

• Reaction: Heat the reaction mixture to 100-120 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes as the eluent.

Protocol for Thin Layer Chromatography (TLC) Monitoring

• Plate Preparation: Use silica gel coated TLC plates.

• Spotting: Dissolve a small amount of the reaction mixture in a suitable solvent (e.g., ethyl acetate) and spot it on the TLC plate alongside spots of the starting materials.

• Elution: Develop the TLC plate in a chamber with an appropriate eluent system (e.g., 20-30% ethyl acetate in hexanes).

• Visualization: Visualize the spots under UV light (254 nm). The product should be a new spot with a different Rf value than the starting materials.

Concluding Remarks

Improving the yield of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate synthesis requires a systematic and logical approach to troubleshooting. By carefully considering the choice of reagents, reaction conditions, and purification techniques, researchers can overcome common obstacles and achieve high yields of the desired product. This guide provides a foundation for this optimization process, empowering scientists to confidently tackle this synthetic challenge.

References

• BenchChem. (n.d.). Application Notes and Protocols for Nucleophilic Substitution at the 4-Position of Benzothiazole.
• ResearchGate. (n.d.). Optimization of the nucleophilic aromatic substitution reaction.
• Kato, T. (2023). Discovery of Novel Piperidinyl/piperazinyl-benzothiazole Derivatives as Potent and Selective PPARδ Agonists.
• ACS Publications. (2004). Ortho-Selective Nucleophilic Aromatic Substitution Reactions of Polyhaloanilines with Potassium/Sodium O-Ethyl Xanthate: A Convenient Access to Halogenated 2(3H)-Benzothiazolethiones. The Journal of Organic Chemistry.
• RSC Publishing. (n.d.).
• ChemicalBook. (n.d.). 2-Chlorobenzothiazole synthesis.
• PrepChem.com. (n.d.). Synthesis of methyl 1-methylpiperidine-4-carboxylate.
• PrepChem.com. (n.d.). Synthesis of 2-piperazinobenzothiazole.
• BenchChem. (n.d.). Technical Support Center: Purification of Methyl 2-(piperidin-1-yl)benzoate.
• BenchChem. (n.d.). Troubleshooting guide for the formylation of aromatic amines.
• BenchChem. (n.d.). Application Notes and Protocols for N-arylation of Piperazine-2-thione.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 3. prepchem.com [prepchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Purification techniques for Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

Welcome to the Technical Support Center for Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate .

As a Senior Application Scientist, I frequently consult with researchers who struggle to isolate this specific heterocyclic building block. Standard purification templates often fail here because they treat the molecule as a simple basic amine. To achieve high purity and yield, we must design our workflows around the specific electronic environment of the benzothiazole-piperazine conjugate and the lability of its methyl ester.

This guide provides field-proven troubleshooting strategies, chemoselective protocols, and the mechanistic causality behind each step to ensure your purification is a self-validating system.

Part 1: Core Chemical Mechanics (The "Why")

Before troubleshooting, it is critical to understand the two dominant chemical features that dictate the purification behavior of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate:

• Suppressed Nitrogen Basicity: The parent scaffold, 2-aminobenzothiazole, exhibits a pKa of approximately 4.48[1]. When the piperidine nitrogen is attached to the 2-position of the benzothiazole ring, its lone pair delocalizes into the electron-withdrawing heteroaromatic system[2]. This drops the pKa of the piperidine nitrogen from a typical ~9.5 down to ~4.5.

• Ester Lability: Methyl piperidine-4-carboxylates are highly susceptible to hydrolysis and transesterification, particularly under aqueous basic conditions or elevated temperatures[3].

Understanding this Δ pKa shift and ester fragility is the key to separating the product from common synthetic impurities (like unreacted methyl piperidine-4-carboxylate and 2-chlorobenzothiazole) without destroying your yield[4].

Part 2: Troubleshooting FAQs

Q1: My product is contaminated with unreacted methyl piperidine-4-carboxylate even after a standard 1M HCl acid wash. Why? The Causality: A 1M HCl wash (pH ~0) is too acidic. Because your target product has a pKa of ~4.5, a pH of 0 will protonate both the unreacted starting material (pKa ~9.0) and your target product. Both will partition into the aqueous layer, leading to massive yield loss or failed separation. The Solution: Use a chemoselective wash with a pH 6.5 phosphate buffer . At pH 6.5, the starting material is >99% protonated (water-soluble), while your target product is >99% neutral (organic-soluble).

Q2: I am seeing a massive, highly polar spot stuck at the baseline of my TLC plate, and my isolated yield is terrible. What happened? The Causality: You have likely hydrolyzed the methyl ester. If you used strong aqueous bases (like NaOH or LiOH) to quench your reaction or neutralize an acid salt, the hydroxide ions attacked the ester carbonyl, converting your product into 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylic acid[3]. This zwitterionic/anionic degradant will not move on a standard normal-phase TLC plate. The Solution: Strictly avoid strong bases. If neutralization is required, use mild, weakly nucleophilic bases like saturated aqueous NaHCO3​ and keep the temperature below 25°C.

Q3: My compound is streaking severely during silica gel column chromatography and co-eluting with 2-chlorobenzothiazole. How do I fix this? The Causality: Benzothiazoles contain Lewis-basic nitrogen and sulfur atoms that interact strongly with the acidic silanol groups on bare silica, causing peak tailing (streaking). The Solution: Deactivate the silica gel by adding 1% Triethylamine (TEA) to your mobile phase. This competitively binds the active silanol sites, sharpening your product band and allowing clean separation from the less polar 2-chlorobenzothiazole.

Part 3: Quantitative Data Summary

The following table summarizes the key physicochemical parameters that dictate our purification strategy. Use this data to validate your TLC and extraction expectations.

Property	Value	Implication for Purification Strategy
pKa (Piperidine Starting Material)	~9.0	Highly basic; easily extracted into mildly acidic/neutral aqueous layers.
pKa (Target Product Conjugate Acid)	~4.5	Weakly basic due to conjugation; remains neutral at pH > 5.5.
LogP (Target Product)	~3.2	Highly lipophilic; excellent retention in organic solvents (EtOAc, DCM).
TLC Rf​ (Target Product)	~0.40	Elutes well in 30% EtOAc/Hexanes on silica gel.
TLC Rf​ (Acid Degradant)	0.00	Stays at the baseline in standard normal-phase solvent systems.

Part 4: Standard Experimental Protocols

Protocol A: Chemoselective Liquid-Liquid Extraction

Objective: Remove basic aliphatic amines without protonating the weakly basic benzothiazole product.

• Dilution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (approx. 20 mL per gram of crude).

• Buffer Preparation: Prepare a 0.5 M Sodium Phosphate buffer and adjust the pH to exactly 6.5 using dilute H3​PO4​ or NaOH.

• Extraction: Transfer the organic layer to a separatory funnel. Add an equal volume of the pH 6.5 buffer. Shake vigorously and vent.

• Self-Validation Step: After phase separation, check the pH of the aqueous layer with pH paper. If the pH has spiked above 7.0, your crude mixture exceeded the buffer capacity. Repeat the wash with fresh buffer until the aqueous layer remains at pH 6.5.

• Isolation: Separate the organic layer, wash once with brine to remove residual water, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (bath temp < 35°C to prevent thermal degradation).

Protocol B: Deactivated Silica Gel Flash Chromatography

Objective: Separate the target ester from lipophilic starting materials (e.g., 2-chlorobenzothiazole) without streaking.

• Column Packing: Slurry-pack a column with silica gel (230-400 mesh) using a solvent mixture of 90:10 Hexanes:EtOAc containing 1% Triethylamine (TEA) .

• Loading: Dry-load the concentrated crude mixture onto a small amount of silica gel (1:2 ratio of crude to silica) and apply it evenly to the top of the column bed.

• Elution: Elute using a step gradient from 10% to 40% EtOAc in Hexanes (maintaining 1% TEA throughout).

• Monitoring: Monitor fractions via TLC (UV active at 254 nm). The unreacted 2-chlorobenzothiazole will elute first (highly non-polar), followed by the target product at approximately 30% EtOAc.

• Recovery: Pool the product-containing fractions and concentrate under reduced pressure.

Part 5: Workflow & Mechanistic Visualizations

Chemoselective purification workflow for isolating the target benzothiazole ester.

Base-catalyzed hydrolysis pathway leading to the carboxylic acid degradant.

References

• ACS Omega. Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. Retrieved from:[Link]

• PMC (NIH). Development of a Late-Stage Functionalization Strategy to Access Diverse 3,5-Disubstituted 1,2,4-Thiadiazoles. Retrieved from:[Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of a Late-Stage Functionalization Strategy to Access Diverse 3,5-Disubstituted 1,2,4-Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Methyl vs. Ethyl 1-(1,3-Benzothiazol-2-yl)piperidine-4-carboxylate

Executive Summary & Biological Context

The 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate scaffold is a privileged building block in modern drug discovery. It is prominently featured in the development of targeted therapies, including microsomal prostaglandin E synthase-1 (mPGES-1) inhibitors for neuroinflammation 1 and pteridine reductase-1 (PTR1) inhibitors for trypanosomatidic infections 2.

When optimizing these molecules, researchers must frequently choose between the methyl ester and ethyl ester derivatives. While both serve as effective prodrugs or synthetic intermediates, their distinct physicochemical properties dictate their hydrolysis rates, lipophilicity, and overall pharmacokinetic profiles. This guide provides an objective, data-driven comparison to assist medicinal chemists in selecting the optimal derivative for their specific workflow.

Physicochemical & Pharmacokinetic Profiling

The structural difference of a single methylene group (-CH₂-) between the methyl and ethyl esters fundamentally alters their interaction with biological matrices and purification systems.

Parameter	Methyl Ester Derivative	Ethyl Ester Derivative
Chemical Formula	C₁₄H₁₆N₂O₂S	C₁₅H₁₈N₂O₂S
Molecular Weight	276.35 g/mol	290.38 g/mol
Calculated LogP (cLogP)	~2.8	~3.2
Steric Hindrance (Carbonyl)	Low	Moderate
In Vitro Plasma t₁/₂ (Rat)	~15 minutes	~45 minutes
Primary Utility	Rapid-clearing prodrug / Intermediate	Sustained-release prodrug

Mechanistic Insights: Esterase Hydrolysis & Steric Factors

The causality behind the differing plasma half-lives lies in the transition state of carboxylesterase-mediated hydrolysis. The methyl ester undergoes rapid cleavage by ubiquitous carboxylesterases (e.g., CES1 in the liver, CES2 in the intestine/plasma) because the small methyl group offers minimal steric shielding to the electrophilic carbonyl carbon.

Conversely, the ethyl ester's additional methylene group increases the activation energy required for the serine residue in the esterase active site to perform a nucleophilic attack. This steric bulk impedes the formation of the tetrahedral intermediate, resulting in a prolonged systemic half-life. This makes the ethyl ester highly advantageous when the prodrug must survive systemic circulation to cross the blood-brain barrier before being activated into the free acid to inhibit targets like mPGES-1 1.

Workflow of esterase-mediated prodrug activation and subsequent target engagement.

Experimental Protocols & Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, explaining the why behind critical steps.

Protocol A: In Vitro Plasma Stability (Esterase Hydrolysis) Assay

This assay quantifies the conversion rate of the ester prodrugs into the active carboxylic acid.

Step-by-Step Methodology:

• Matrix Preparation: Pre-warm 990 µL of blank Sprague-Dawley rat plasma to 37°C in a shaking water bath for 10 minutes.

• Spiking: Add 10 µL of a 100 µM stock solution (in DMSO) of either the methyl or ethyl ester to the plasma (final concentration: 1 µM). Vortex gently.

• Sampling: At time intervals t = 0, 15, 30, 60, and 120 minutes, extract a 50 µL aliquot.

• Quenching (Critical Step): Immediately dispense the 50 µL aliquot into 150 µL of ice-cold acetonitrile (ACN) containing 100 nM Tolbutamide (Internal Standard).

  • Causality: The cold ACN instantly denatures plasma esterases, halting the hydrolysis reaction precisely at the designated time point. The internal standard corrects for matrix-induced ion suppression during MS analysis.

• Protein Precipitation: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to LC vials and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the depletion of the parent ester.

• Validation Control: Run Procaine (a known rapid-clearing ester) in parallel. If Procaine is not degraded by >80% within 30 minutes, the plasma batch lacks sufficient esterase activity and must be discarded.

Protocol B: Synthetic Workflow via Nucleophilic Aromatic Substitution (SNAr)

Both esters can be synthesized from 2-chlorobenzothiazole and the respective piperidine-4-carboxylate.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried round-bottom flask, dissolve 2-chlorobenzothiazole (1.0 eq) and methyl or ethyl piperidine-4-carboxylate (1.2 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, preventing the protonation of the piperidine amine, which would otherwise kill its nucleophilicity. DMF provides a polar aprotic environment that stabilizes the charged Meisenheimer complex transition state.

• Heating: Stir the mixture at 100°C under a nitrogen atmosphere for 12 hours.

• Workup (Critical Step): Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and wash the organic layer three times with a 5% aqueous LiCl solution.

  • Causality: While DMF is water-miscible, it often stubbornly partitions into the organic layer. The addition of LiCl drastically increases the ionic strength of the aqueous phase, forcing the DMF out of the organic layer and into the water.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Biological Context: Target Engagement

Once the ester is hydrolyzed in vivo, the resulting 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylic acid becomes the active pharmacophore. In the context of neuroinflammation, this free acid acts as a potent, competitive inhibitor of mPGES-1, disrupting the conversion of PGH₂ to the pro-inflammatory cytokine PGE₂ 1.

mPGES-1 signaling pathway and targeted inhibition by the active free acid derivative.

Similarly, in anti-parasitic drug development, the free acid derivative maps perfectly into the active site of Trypanosoma brucei PTR1, competing directly with the natural pterin substrate to halt parasitic replication 2.

Selection Guide: Which Derivative to Choose?

• Choose the Methyl Ester when: You are synthesizing a complex derivative where the ester is merely a protecting group. The methyl ester is easier to hydrolyze synthetically (e.g., using LiOH in THF/H₂O at room temperature) with minimal risk of epimerization or degradation of sensitive functional groups.

• Choose the Ethyl Ester when: You are designing an orally bioavailable prodrug. The increased lipophilicity (higher LogP) improves gastrointestinal absorption, and the steric hindrance provides a longer plasma half-life, ensuring the intact prodrug reaches distal target tissues (like the CNS) before esterase activation.

References

• Sluter, M. N., et al. "Novel, Brain-Permeable, Cross-Species Benzothiazole Inhibitors of Microsomal Prostaglandin E Synthase-1 (mPGES-1) Dampen Neuroinflammation In Vitro and In Vivo.
• Linciano, P., et al. "Enhancement of Benzothiazoles as Pteridine Reductase-1 Inhibitors for the Treatment of Trypanosomatidic Infections." Journal of Medicinal Chemistry, 2019.

Sources

• 1. Novel, Brain-Permeable, Cross-Species Benzothiazole Inhibitors of Microsomal Prostaglandin E Synthase-1 (mPGES-1) Dampen Neuroinflammation In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Efficacy of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate Analogues

This guide provides a comprehensive analysis of the comparative efficacy of analogues based on the Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate scaffold. The fusion of the benzothiazole and piperidine rings creates a privileged structure in medicinal chemistry, giving rise to a diverse range of pharmacological activities.[1][2][3] This document synthesizes data from multiple studies to elucidate the structure-activity relationships (SAR) that govern the efficacy of these compounds in key therapeutic areas, primarily oncology and microbiology. We will delve into the experimental data, outline the methodologies used for their validation, and provide insights into the molecular mechanisms that underpin their biological effects.

The Benzothiazole-Piperidine Scaffold: A Privileged Core

The benzothiazole moiety is a bicyclic heterocyclic compound recognized for its broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[2] Its rigid structure and electron-rich nature allow for diverse interactions with biological targets. When coupled with a piperidine ring—a common scaffold that can improve solubility, metabolic stability, and receptor binding—the resulting molecule offers a versatile platform for drug design. The core structure, Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, serves as a foundational template from which numerous analogues have been developed and tested.

Comparative Efficacy in Oncology

A significant body of research has focused on the anticancer properties of benzothiazole-piperidine and its closely related piperazine analogues.[4][5][6] These compounds have demonstrated potent cytotoxic effects against a variety of cancer cell lines.

Structure-Activity Relationship (SAR) in Anticancer Activity

The efficacy of these analogues is highly dependent on the nature and position of substituents on both the benzothiazole and piperidine rings.

• Benzothiazole Ring Substitutions: The addition of small electron-donating or electron-withdrawing groups can significantly modulate activity. For instance, chloro and methyl substituents on the benzothiazole ring have been shown to have an important impact on biological activity.[7][8]

• Piperidine/Piperazine Ring Modifications: Modifications to the piperidine moiety, or its substitution with a piperazine ring, allows for the introduction of diverse chemical groups that can alter the compound's polarity, size, and ability to form hydrogen bonds, thereby influencing target binding and overall potency.[9] Aroyl-substituted piperazine derivatives, for example, have been identified as highly active cytotoxic agents.[4]

• Linker and Amide Moiety: Many potent analogues feature an amide or a related functional group linked to the piperidine ring. This part of the molecule is crucial for establishing interactions with target proteins.

Caption: Key structural components influencing the anticancer efficacy of benzothiazole-piperidine analogues.

Quantitative Comparison of Cytotoxic Activity

The following table summarizes the reported cytotoxic activities of representative benzothiazole-piperazine analogues against various human cancer cell lines. The data is presented as GI50 (Growth Inhibition 50) or IC50 (Inhibitory Concentration 50) values, where a lower value indicates higher potency.

Compound ID	Modifications	Cancer Cell Line	Activity (µM)	Reference
Analogue 1h	Aroyl substituted piperazine	HUH-7 (Hepatocellular)	Low µM range	[4]
Analogue 1j	Aroyl substituted piperazine	MCF-7 (Breast)	Low µM range	[4]
Analogue 2a	Dihalo-substituted benzylpiperazine	HCT-116 (Colorectal)	High Activity	[5]
Analogue 2e	Dihalo-substituted benzylpiperazine	Huh7 (Hepatocellular)	High Activity	[5]
Compound 5g	Substituted piperidine	MCF-7 (Breast)	IC50: 2.8 ± 0.1	[9]
Compound 9i	Substituted piperidine	MCF-7 (Breast)	IC50: 3.9 ± 0.1	[9]

Note: "Low µM range" and "High Activity" are used where specific values were not provided in the abstract.

Comparative Efficacy in Microbiology

Analogues of the benzothiazole-piperidine scaffold have also been extensively investigated for their antimicrobial properties, demonstrating efficacy against a range of pathogenic bacteria and fungi.[7][8][10][11]

Structure-Activity Relationship (SAR) in Antimicrobial Activity

The structural features that govern antimicrobial potency often differ from those required for anticancer activity.

• Impact of Substituents: Studies have revealed that compounds with a 2,6-dimethylpiperidine group, along with chloro and methyl substituents on the benzothiazole ring, exhibit significant anticandidal activity.[7][8]

• Selective Efficacy: Many derivatives show greater efficacy against fungi than bacteria.[7][8] For antibacterial action, specific analogues have shown high potency against both Gram-positive and Gram-negative strains, with some being more effective than standard antibiotics like ciprofloxacin against certain bacteria.[10]

Quantitative Comparison of Antimicrobial Activity

The Minimum Inhibitory Concentration (MIC) is the standard measure of antimicrobial efficacy. The table below presents MIC values for selected analogues against representative microbial strains.

Compound ID	Modifications	Microbial Strain	MIC (µg/mL)	Reference
Compound 7	2,6-dimethylpiperidine, chloro-benzothiazole	Candida utilis	Highly Susceptible	[7][8]
Compound 11	2,6-dimethylpiperidine, methyl-benzothiazole	Candida utilis	Highly Susceptible	[7][8]
Compound 3e	Dialkyne substituted 2-aminobenzothiazole	Staphylococcus aureus	3.12	[10]
Compound 3e	Dialkyne substituted 2-aminobenzothiazole	Escherichia coli	3.12	[10]
Compound 3n	Dialkyne substituted 2-aminobenzothiazole	Fungal Strains	1.56 - 12.5	[10]
Compound 18	6-Cl-benzothiazole thiazolidinone	Pseudomonas aeruginosa	100 (0.10 mg/mL)	[2][12]

Emerging Therapeutic Applications

The versatility of the benzothiazole-piperidine scaffold extends beyond oncology and microbiology. Researchers have successfully modified the core structure to target other diseases:

• Neurodegenerative Diseases: Certain benzothiazole-piperazine derivatives have been identified as moderate and selective inhibitors of acetylcholinesterase (AChE), a key target in the management of Alzheimer's disease.[5]

• Metabolic Diseases: Through optimization studies, novel analogues have been discovered that act as potent and selective peroxisome proliferator-activated receptor δ (PPARδ) agonists.[13][14] These compounds show promise for treating metabolic syndromes by, for example, significantly upregulating high-density lipoprotein cholesterol (HDL-C) levels in vivo.[14]

Key Experimental Methodologies

The trustworthiness of comparative efficacy data relies on standardized and validated experimental protocols. Below are detailed methodologies for two of the most common assays cited in the evaluation of these compounds.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay is a standard method for assessing the metabolic activity of cells and, by extension, their viability and proliferation. It is frequently used to determine the IC50 values of potential anticancer agents.[7][8]

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to produce a purple formazan product. The amount of formazan is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: A streamlined workflow of the MTT assay for determining compound cytotoxicity.

Protocol 2: Antimicrobial Susceptibility (Broth Microdilution for MIC)

This method is used to determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[2][12]

Principle: A standardized inoculum of a bacterium or fungus is exposed to serial dilutions of a test compound in a liquid growth medium. Growth is assessed after a defined incubation period.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Create a series of two-fold dilutions in a 96-well microtiter plate using a sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard) and dilute it further in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the microbial inoculum to each well containing the compound dilutions. Include a positive control (microbes in broth, no compound) and a negative control (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 35-37°C for 18-24 hours for most bacteria).

• MIC Determination: After incubation, visually inspect the wells for turbidity (a sign of microbial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.

• (Optional) MBC Determination: To determine the Minimum Bactericidal Concentration (MBC), take an aliquot from the wells that show no growth and plate it on an agar medium. The MBC is the lowest concentration that results in no colony formation after further incubation.

Conclusion and Future Perspectives

The Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate scaffold and its analogues represent a highly versatile and pharmacologically significant class of compounds. The extensive research into their synthesis and biological evaluation has revealed potent anticancer and antimicrobial activities, with emerging potential in treating neurodegenerative and metabolic diseases.

The comparative analysis clearly demonstrates that subtle chemical modifications to the core structure can lead to profound changes in biological efficacy and target selectivity. The structure-activity relationships highlighted in this guide—such as the impact of substitutions on the benzothiazole ring and modifications to the piperidine moiety—provide a rational basis for the future design of more potent and selective therapeutic agents. Future work should focus on optimizing lead compounds to improve their pharmacokinetic profiles, reduce off-target toxicity, and fully elucidate their mechanisms of action in vivo.

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A Senior Application Scientist's Guide to Establishing and Comparing Reference Standards for the Analysis of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

In the landscape of pharmaceutical research and development, the accuracy and reliability of analytical data form the bedrock of confident decision-making. For novel heterocyclic compounds such as Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, a molecule of interest due to its benzothiazole and piperidine moieties, the establishment of a robust analytical framework is paramount.[1][2] A critical, yet often underestimated, component of this framework is the reference standard. This guide provides a comprehensive, experience-driven approach to establishing, characterizing, and comparing reference standards for this specific analyte, ensuring the integrity of your analytical results.

We will move beyond a simple product comparison to detail the scientific rationale and workflow for qualifying an in-house primary reference standard and comparing its utility against commercially available reagents and subsequently qualified working standards.

The Analytical Cornerstone: A Stability-Indicating HPLC-UV Method

Before a reference standard can be qualified, a precise and reliable analytical method is required. High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse for this type of analysis due to the inherent chromophore in the benzothiazole ring system.[3][4] The objective is to develop a stability-indicating method, one that can resolve the main compound from potential impurities and degradation products.[5][6][7]

Rationale for Method Development

The structure of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate (MW: 276.35 g/mol ) suggests a moderate polarity.[8] A reversed-phase HPLC method is therefore the logical starting point.

• Column Selection: A C18 column is a versatile and robust choice for retaining and separating a wide range of medium-polarity compounds. A column with dimensions of 4.6 x 150 mm and a particle size of 3.5 or 5 µm provides a good balance between resolution and analysis time.

• Mobile Phase: A gradient elution using a buffered aqueous phase and an organic modifier is necessary to ensure the elution of the main peak with good symmetry while also separating it from potential earlier or later eluting impurities.

  • Aqueous Phase (A): 0.1% Formic Acid in Water. The acidic pH helps to protonate the piperidine nitrogen, leading to sharper peaks and more consistent retention times.

  • Organic Phase (B): Acetonitrile. It is a common organic modifier with good UV transparency and is effective in eluting compounds from a C18 stationary phase.

• Detection: The benzothiazole moiety provides strong UV absorbance. A UV scan of the analyte would reveal the optimal wavelength for detection, likely in the range of 280-320 nm. For this guide, we will propose a detection wavelength of 295 nm.

Proposed HPLC-UV Method Protocol

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B, 5-20 min: 30% to 80% B, 20-25 min: 80% B, 25.1-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	295 nm
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

Experimental Workflow for HPLC Method Development

Caption: Workflow for developing a stability-indicating HPLC method.

Establishing a Primary Reference Standard

A primary reference standard is a substance of the highest purity, fully characterized, and accepted without reference to other standards. For a novel compound, this often means qualifying a specific batch of in-house synthesized material.

The Multi-faceted Approach to Characterization

No single analytical technique is sufficient to declare a batch of material as a primary reference standard. A battery of orthogonal (based on different principles) methods must be employed.

• Identity Confirmation:

  • Mass Spectrometry (MS): To confirm the molecular weight (276.35 g/mol for C₁₄H₁₆N₂O₂S) and fragmentation pattern.[8]

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the chemical structure and identify any structural impurities.

  • Infrared (IR) Spectroscopy: To obtain the characteristic vibrational fingerprint of the molecule.

• Purity Assessment:

  • HPLC-UV (using the validated method): To determine the chromatographic purity (area percent).

  • Differential Scanning Calorimetry (DSC): To determine the melting point and assess purity based on melting point depression.

  • Elemental Analysis (CHN/S): To confirm the elemental composition. The results should be within ±0.4% of the theoretical values.

• Content of Volatiles and Inorganics:

  • Thermogravimetric Analysis (TGA): To determine the percentage of residual solvents and water.

  • Karl Fischer Titration: For precise water content determination.

  • Residue on Ignition (ROI): To quantify the amount of inorganic impurities.

Hypothetical Characterization Data for a Primary Standard

Test	Method	Specification	Hypothetical Result
Identity	MS, ¹H NMR, ¹³C NMR, IR	Conforms to structure	Conforms
Chromatographic Purity	HPLC-UV	≥ 99.5%	99.8%
Melting Point	DSC	Report value	125.5 °C
Water Content	Karl Fischer	≤ 0.5%	0.15%
Residual Solvents	TGA/GC-HS	≤ 0.5%	0.20%
Residue on Ignition	USP <281>	≤ 0.1%	0.05%
Assay (by mass balance)	100% - Impurities	≥ 99.0%	99.4%

Comparison of Reference Standard Tiers

With a qualified primary standard, we can now objectively compare it with other potential reference materials.

In-House Primary Standard

• Performance: The benchmark for all other analyses. Its purity is well-documented and confirmed by multiple techniques.

• Pros: Highest level of confidence in results. Full control over characterization and documentation. Essential for regulatory submissions.

• Cons: Expensive and time-consuming to establish. Requires a wide range of analytical instrumentation and expertise.

Commercially Available Reagent

Several vendors may offer Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, often with a stated purity like "95+%".[8]

• Performance: The purity is often a minimum specification and may not be as high as a primary standard. The provided Certificate of Analysis (CoA) might lack detailed characterization data.

• Pros: Readily available and cost-effective for initial research and method development.

• Cons: Unsuitable as a primary standard without extensive in-house verification. The "95+%" purity means it could contain up to 5% of impurities, which is too high for quantitative analysis without correction. It should be treated as a material of "known impurity" rather than "known purity".

• Supporting Data: A commercial CoA might only provide NMR and MS for identity. It is crucial to run it against the in-house primary standard using the validated HPLC method to confirm its actual purity.

In-House Working Standard

A working standard is a batch of material used for routine day-to-day analysis. It is qualified against the primary reference standard.

• Performance: Its purity and identity are directly traceable to the primary standard.

• Pros: Cost-effective for routine use, preserving the limited supply of the primary standard. Sufficient for most internal quality control purposes.

• Cons: Requires a formal qualification process and periodic re-qualification against the primary standard.

• Qualification Protocol:

  • Select a high-purity batch of the material.

  • Analyze the primary standard and the proposed working standard side-by-side using the validated HPLC method (typically in replicates of n=5 or 6).

  • The purity of the working standard is assigned based on the response factor relative to the primary standard.

  • The working standard should also be characterized for identity (e.g., by IR) to ensure no mix-ups.

Reference Standard Hierarchy and Qualification Workflow

The relationship and qualification process between these tiers of standards is crucial for a compliant and efficient laboratory operation.

Caption: Hierarchy and qualification flow of reference standards.

Conclusion and Recommendations

For accurate and reproducible analysis of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, the establishment of a well-characterized in-house primary reference standard is non-negotiable for late-stage development and quality control.

• For Early-Stage R&D: A commercially available reagent can be used, but its purity must be verified using a calibrated analytical method, and results should be interpreted with caution.

• For Routine QC and Process Control: A qualified working standard, traceable to the primary standard, provides the best balance of cost-effectiveness and analytical integrity.

• For Regulatory Filings: Only a fully characterized primary reference standard is acceptable.

By investing the effort to develop a stability-indicating analytical method and thoroughly characterize a primary reference standard, researchers and drug developers can ensure the highest quality and integrity of their data, forming a solid foundation for the entire development lifecycle of any new chemical entity.

References

• An-Najah National University. Tablet formulation and development of a validated stability indicating hplc method for quantification of. [Link]

• Shaikh, A. S., & Shaikh, A. (2025). Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences (IRJPMS), 8(3), 26-33. [Link]

• NextSDS. methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate. [Link]

• Rajesh, S., Shafi, S. S., et al. (2021). Analysis of New Piperidine Substituted Benzothiazole Crystalline Derivatives. Oriental Journal of Chemistry, 37(5), 1158-1166. [Link]

• da Silva, A. C., et al. (2019). Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products. Journal of the Brazilian Chemical Society, 30(9), 1957-1967. [Link]

• Krishna, V., et al. (2013). Synthesis of New Benzothiazolopiperazines/Piperidines as Anti-inflammatory Agents. E-Journal of Chemistry, 10(1), 241-248. [Link]

• Journal for Innovative Development in Pharmacy and Science. Method Development and Validation for the Estimation of Nintedanib in Bulk and Pharmaceutical Dosage form by RP-HPLC. [Link]

• NextSDS. methyl 1-(1,3-benzoxazol-2-yl)piperidine-4-carboxylate. [Link]

• SIELC Technologies. Separation of Guanidine, (2-benzothiazolyl)- on Newcrom R1 HPLC column. [Link]

• Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2011). Application of hplc method for investigation of stability of new benzimidazole derivatives. Journal of Liquid Chromatography & Related Technologies, 34(16), 1901-1912. [Link]

• Semantic Scholar. Analysis of New Piperidine Substituted Benzothiazole Crystalline Derivatives. [Link]

• Wang, Z., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1675. [Link]

• Maab, H., et al. (2019). (5-Methyl-2-Thiazolyl)-2H-1,2-Benzothiazine-3-Carboxamide-1,1-Dioxide by Reverse Phase HPLC: New Analytical Technique. Journal of Pharmaceutical Research International, 28(4), 1-8. [Link]

• Kchaou, H., et al. (2021). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules, 26(8), 2139. [Link]

• AMSbiopharma. (2025). Analytical method development and stability-indicating strategies for synthetic peptide therapeutics under ICH regulatory frameworks. [https://www.biotech-spain.com/en/articles/Analytical-method-development-and-stability-indicating-strategies-for-synthetic-peptide-therapeutics-under-ICH-regulatory-frameworks/]([Link] therapeutics-under-ICH-regulatory-frameworks/)

• Okonkwo, V. I., et al. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica, 15(5), 1-28. [Link]

• Sharma, S., & Singh, P. (2018). A review on analytical method development and validation. International Journal of Applied Pharmaceutics, 10(6), 8-15. [Link]

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A Comparative Guide to the Cross-Reactivity Profiling of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

In the landscape of modern drug discovery, the principle of "one molecule, one target" is a rarity. The intricate nature of biological systems often leads to unintended interactions between a therapeutic candidate and off-target proteins. These interactions, collectively known as polypharmacology, can be a double-edged sword, sometimes leading to beneficial new therapeutic applications but more frequently resulting in adverse drug reactions (ADRs) that are a primary cause of late-stage clinical trial failures.[1][2] This guide provides an in-depth, comparative framework for assessing the cross-reactivity of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate (MBPC), a compound featuring two pharmacologically significant scaffolds: benzothiazole and piperidine.[3][4][5]

The benzothiazole moiety is a privileged heterocyclic structure found in a wide array of medicinally active compounds with activities spanning anticancer, antimicrobial, and anti-inflammatory applications.[6][7][8] Similarly, the piperidine ring is a ubiquitous component of many pharmaceuticals, valued for its ability to confer desirable physicochemical properties and to orient functional groups for optimal target engagement.[4][5][9] The fusion of these two scaffolds in MBPC necessitates a thorough investigation of its potential off-target interactions to build a comprehensive safety and selectivity profile.

This guide is designed for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step methodologies for conducting robust cross-reactivity studies. We will explore the rationale behind experimental choices, compare MBPC to structurally related alternatives, and present a clear pathway for interpreting the resulting data.

The Imperative of Early-Stage Cross-Reactivity Profiling

Proactively identifying off-target liabilities during the early phases of drug discovery is a critical risk mitigation strategy.[1][10][11] It allows for the early deselection of promiscuous compounds, guides structure-activity relationship (SAR) studies to enhance selectivity, and provides a mechanistic understanding of potential toxicities.[11] Large-scale in vitro safety pharmacology panels have become an industry standard for this purpose, offering a cost-effective approach to screen compounds against a broad selection of clinically relevant targets known to be implicated in ADRs.[1][12]

Comparative Framework: MBPC and Structural Analogs

To contextualize the cross-reactivity profile of MBPC, it is essential to compare it with structurally related molecules. This comparative approach helps to elucidate which structural features contribute to off-target binding. For this guide, we will consider two hypothetical analogs:

• Analog A: 1-(1,3-benzothiazol-2-yl)piperidine: This analog lacks the methyl carboxylate group at the 4-position of the piperidine ring, allowing for an assessment of the contribution of this functional group to the binding profile.

• Analog B: Methyl 1-(phenyl)piperidine-4-carboxylate: This analog replaces the benzothiazole ring with a simple phenyl group, enabling an evaluation of the benzothiazole moiety's role in off-target interactions.

Below is a visual representation of these structures.

Caption: Chemical structures of the target compound and its analogs.

Experimental Approach: Broad Panel Screening via Competitive Radioligand Binding Assays

The cornerstone of in vitro cross-reactivity profiling is the competitive radioligand binding assay.[13][14][15] This technique is revered for its robustness, sensitivity, and ability to quantify the affinity of a test compound for a specific receptor or binding site.[14] The assay measures the ability of an unlabeled test compound (e.g., MBPC) to displace a radiolabeled ligand with known high affinity for the target protein.[13][15] The output, typically an IC50 value (the concentration of test compound that inhibits 50% of the radioligand binding), can be converted to an inhibition constant (Ki) to provide a standardized measure of binding affinity.[13][16]

The following workflow outlines the process for a comprehensive cross-reactivity screen.

Caption: Experimental workflow for cross-reactivity screening.

Detailed Protocol: Competitive Radioligand Binding Assay

This protocol provides a generalized framework. Specific parameters such as radioligand concentration, incubation time, and temperature must be optimized for each target.[13][15]

1. Reagent and Material Preparation:

• Test Compounds: Prepare 10 mM stock solutions of MBPC, Analog A, and Analog B in 100% DMSO.

• Assay Buffer: Prepare an appropriate buffer for the target of interest (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Radioligand: Dilute the radiolabeled ligand in assay buffer to a final concentration typically at or below its Kd value for the target receptor.

• Cell Membranes: Thaw frozen cell membrane preparations expressing the target receptor and resuspend in ice-cold assay buffer to a predetermined optimal protein concentration.[16]

• 96-Well Filter Plates: Pre-soak glass fiber filter plates (e.g., GF/C) in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[16]

2. Assay Procedure:

• Serial Dilution: Perform serial dilutions of the test compound stock solutions in assay buffer to create a range of concentrations (e.g., 11 points from 100 µM to 1 pM).

• Assay Plate Setup: In a 96-well plate, add the following to each well in triplicate:

  • 25 µL of assay buffer (for total binding) or a high concentration of a known unlabeled ligand (for non-specific binding).

  • 25 µL of the diluted test compound or vehicle (DMSO in assay buffer).

  • 50 µL of the diluted radioligand.

  • 150 µL of the cell membrane suspension.

• Incubation: Incubate the plate for a sufficient time (e.g., 60 minutes) at a specific temperature (e.g., 30°C) with gentle agitation to allow the binding to reach equilibrium.[16]

• Filtration: Rapidly terminate the incubation by vacuum filtering the contents of each well through the pre-soaked filter plate. This separates the receptor-bound radioligand (trapped on the filter) from the free radioligand.[13][16]

• Washing: Quickly wash the filters multiple times (e.g., 4 times) with ice-cold wash buffer to remove any unbound radioligand.[16]

• Scintillation Counting: Dry the filter plate, add scintillation fluid to each well, and quantify the radioactivity using a microplate scintillation counter.[13]

3. Data Analysis:

• Calculate Specific Binding: For each data point, subtract the average non-specific binding counts from the total binding counts.

• Generate Dose-Response Curves: Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine IC50: Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value.[16]

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[16]

Interpreting the Data: A Comparative Analysis

The primary output of this study will be a table of Ki values for MBPC and its analogs against a panel of off-targets. A common industry practice is to initially screen at a single high concentration (e.g., 10 µM) and identify any target where binding is inhibited by more than 50% as a "hit".[1][17] These hits are then followed up with full dose-response curves to determine the IC50 and Ki values.

Table 1: Hypothetical Cross-Reactivity Data (% Inhibition at 10 µM)

Target Class	Target	MBPC	Analog A	Analog B	Potential Implication of Interaction
GPCRs	Dopamine D2	68%	65%	12%	Extrapyramidal side effects, sedation
Serotonin 5-HT2A	55%	52%	8%	Sedation, weight gain
Adrenergic α1	75%	72%	15%	Orthostatic hypotension, dizziness
Muscarinic M1	15%	18%	14%	-
Ion Channels	hERG	45%	42%	5%	Cardiac arrhythmia (QT prolongation)
L-type Ca2+	8%	10%	6%	-
Transporters	Norepinephrine (NET)	62%	59%	11%	Cardiovascular effects, CNS stimulation
Enzymes	COX-1	5%	7%	4%	-

This data is for illustrative purposes only.

Analysis of Hypothetical Data:

• The Benzothiazole Moiety is a Key Driver of Off-Target Activity: MBPC and Analog A show significant inhibition of several GPCRs and the norepinephrine transporter, while Analog B (lacking the benzothiazole ring) shows minimal activity. This strongly suggests that the benzothiazole scaffold is the primary contributor to these off-target interactions.

• The Methyl Carboxylate Group Has Minimal Impact on this Profile: The similar inhibition profiles of MBPC and Analog A indicate that the methyl carboxylate at the 4-position of the piperidine ring does not significantly influence binding to these particular off-targets.

• Prioritization of Follow-up Studies: The activity at the Adrenergic α1, Dopamine D2, and Norepinephrine Transporter targets is pronounced. These interactions are associated with known clinical side effects and warrant further investigation through functional assays to determine if the binding is agonistic or antagonistic. The moderate activity at the hERG channel, while below a 50% threshold, is still a concern due to the serious implications of hERG blockade and should be prioritized for further electrophysiological studies.[12]

Conclusion and Forward Look

This guide outlines a robust, industry-standard approach for the comparative cross-reactivity profiling of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate. The foundation of this process is the use of broad panel screening with competitive radioligand binding assays, a methodology that provides a comprehensive overview of a compound's selectivity.[1][12] By comparing the target compound to carefully selected structural analogs, researchers can efficiently identify the molecular features responsible for off-target interactions.

The hypothetical data presented underscores the power of this approach in guiding medicinal chemistry efforts. In our example, the benzothiazole ring was identified as the key pharmacophore for off-target activity, suggesting that modifications to this part of the molecule could be a fruitful strategy for improving selectivity.

Ultimately, the early and systematic evaluation of cross-reactivity is not merely a regulatory hurdle but a fundamental component of rational drug design. It empowers development teams to make informed decisions, reduce late-stage attrition, and build a comprehensive understanding of a candidate molecule's biological activity, paving the way for the development of safer and more effective medicines.[2][10]

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A Comparative Guide to the Reproducible Synthesis of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate

For researchers and professionals in drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate stands as a molecule of significant interest, integrating the pharmacologically relevant benzothiazole core with a piperidine moiety, a common scaffold in medicinal chemistry. The reproducibility of its synthesis is paramount for consistent biological evaluation and scalable production. This guide provides an in-depth comparison of plausible synthetic routes to this target molecule, supported by established chemical principles and experimental insights.

Introduction to the Target Molecule

Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate is a compound with potential applications in medicinal chemistry due to the established biological activities of the benzothiazole ring system, which include antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The piperidine-4-carboxylate moiety can influence the pharmacokinetic properties of the molecule, such as solubility and cell permeability. Ensuring a reliable and reproducible synthetic pathway is the first critical step in exploring its therapeutic potential.

This guide will explore two primary synthetic strategies for the preparation of Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate, focusing on the key reaction: the formation of the benzothiazole ring.

Proposed Synthetic Routes

The synthesis of 2-substituted benzothiazoles is most commonly and reliably achieved through the condensation of 2-aminothiophenol with a suitable carbonyl-containing compound.[1][3][4] Based on this well-established transformation, we propose and compare two logical synthetic pathways to the target molecule.

dot

Caption: Overview of the two proposed synthetic routes.

Route A: Direct One-Pot Condensation

This approach involves the direct condensation of 2-aminothiophenol with methyl piperidine-4-carboxylate in a one-pot reaction. This is an attractive route due to its atom economy and reduced number of synthetic steps.

Experimental Protocol (Proposed)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-aminothiophenol (1.0 eq.), methyl piperidine-4-carboxylate (1.0 eq.), and a suitable catalyst (e.g., Zinc Acetate Dihydrate, 0.05 eq.) in a solvent such as ethanol.[1]

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 80°C for ethanol) and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• Purification: The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) or by recrystallization from an appropriate solvent.[5][6]

Causality Behind Experimental Choices

• Catalyst: Zinc acetate is a mild Lewis acid that can activate the ester carbonyl group, making it more susceptible to nucleophilic attack by the amino group of 2-aminothiophenol.[1] Other catalysts reported for similar condensations include Bi2O3 nanoparticles and various Brønsted acids.[7][8]

• Solvent: Ethanol is a common solvent for these reactions as it is relatively non-toxic and can dissolve the reactants. Solvent-free conditions with microwave irradiation have also been reported to be effective for similar condensations and could be explored for this synthesis.[3][9][10]

• Temperature: Refluxing temperature is often necessary to drive the reaction to completion, especially with less reactive esters.

dot

Caption: Proposed reaction mechanism for Route A.

Route B: Two-Step Synthesis via Carboxylic Acid Intermediate

This route involves an initial condensation of 2-aminothiophenol with piperidine-4-carboxylic acid to form an intermediate, 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylic acid, followed by esterification to yield the final product.

Experimental Protocol (Proposed)

Step 1: Condensation

• Reaction Setup: In a round-bottom flask, combine 2-aminothiophenol (1.0 eq.) and piperidine-4-carboxylic acid (1.0 eq.). A dehydrating agent and catalyst, such as polyphosphoric acid (PPA), can be used.[11] Alternatively, microwave-assisted solvent-free conditions have been shown to be effective for the condensation of 2-aminothiophenol with carboxylic acids.[3][10]

• Reaction Conditions: Heat the mixture according to the chosen method (e.g., 150-180°C with PPA or under microwave irradiation).[11]

• Work-up and Purification: After cooling, the reaction mixture is treated with a basic solution (e.g., sodium bicarbonate) to neutralize the acid and precipitate the product. The crude acid intermediate is then collected by filtration and can be purified by recrystallization.

Step 2: Esterification

• Reaction Setup: The dried carboxylic acid intermediate from Step 1 is dissolved in methanol. A catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid, is added.

• Reaction Conditions: The mixture is heated to reflux for several hours until the reaction is complete, as monitored by TLC.

• Work-up and Purification: The reaction mixture is cooled, and the excess methanol is removed under reduced pressure. The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with a saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to give the crude product, which is then purified by column chromatography or recrystallization.[5][6]

Causality Behind Experimental Choices

• Condensation with Carboxylic Acid: The direct condensation of carboxylic acids with 2-aminothiophenol often requires harsh conditions, such as high temperatures and strong acids like PPA, to facilitate the dehydration process.[11] Microwave-assisted synthesis offers a greener and often faster alternative.[3][10]

• Esterification: The subsequent esterification is a standard Fischer esterification reaction, which is a reliable and well-understood process.

dot

Caption: Workflow for the two-step synthesis in Route B.

Comparison of Synthetic Routes and Reproducibility

Feature	Route A: One-Pot Condensation	Route B: Two-Step Synthesis
Number of Steps	One	Two
Atom Economy	Higher	Lower
Potential Yield	Moderate to High	Potentially higher overall yield due to optimization of individual steps.
Reaction Conditions	Generally milder	Condensation step may require harsh conditions.
Purification	May require careful chromatography to separate from starting materials and byproducts.	Purification of the intermediate acid may be simpler (recrystallization).
Reproducibility	Highly dependent on the efficiency of the one-pot reaction and catalyst activity.	May be more reproducible as each step can be individually optimized and monitored.

Factors Affecting Reproducibility

The reproducibility of benzothiazole synthesis can be influenced by several factors:

• Purity of 2-Aminothiophenol: 2-Aminothiophenol is susceptible to oxidation to form bis(2-aminophenyl) disulfide, especially when exposed to air.[5] The presence of this impurity can significantly reduce the yield of the desired product. It is crucial to use fresh or purified 2-aminothiophenol and to consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).[5]

• Reaction Conditions: The choice of catalyst, solvent, and temperature can have a substantial impact on the reaction outcome. Inconsistent heating or catalyst deactivation can lead to variable yields.

• Side Reactions: Besides the oxidation of the starting material, other side reactions can occur, such as the formation of benzothiazoline intermediates if the final oxidation step is incomplete.[5]

• Purification: The final purity of the product is highly dependent on the effectiveness of the purification method. Both column chromatography and recrystallization require careful optimization to ensure the removal of impurities without significant loss of the product.[5][6]

Conclusion

Both proposed routes offer viable pathways to Methyl 1-(1,3-benzothiazol-2-yl)piperidine-4-carboxylate. Route A is more direct and atom-economical, making it an attractive option for initial exploration. However, its reproducibility may be more sensitive to the specific reaction conditions. Route B, while longer, allows for the isolation and purification of an intermediate, which can lead to a cleaner final product and potentially higher overall yields with better reproducibility, as each step can be independently optimized.

For researchers aiming to synthesize this molecule, a systematic approach is recommended. Start with small-scale trials of both routes to determine the optimal conditions. Careful monitoring of the reaction progress and meticulous purification are key to achieving a reproducible synthesis of this promising compound.

References

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• Khan, M. S. Y., & Akhter, M. (2008). A simple, rapid and efficient one-pot protocol for the synthesis of 2-substituted benzothiazole derivatives and their antimicrobial activity. South African Journal of Chemistry, 61, 63-67. [Link]

• Wang, M., et al. (2024). Direct Synthesis of Benzothiazoles and Benzoxazoles from Carboxylic Acids Utilizing (o-CF3PhO)3P as a Coupling Reagent. The Journal of Organic Chemistry, 89(24), 16542-16552. [Link]

• Organic Chemistry Portal. (2020). Synthesis of benzothiazoles. [Link]

• Shaikh, S., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Chemistry, 6(1), 9. [Link]

• Merroun, Y., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(8), 1675. [Link]

• Kopchuk, D. S., et al. (2024). Practical One-Pot Synthesis of 2-Alkyl-Substituted Benzothiazoles from Bis-(2-nitrophenyl)-disulfides. ACS Omega. [Link]

• Chakraborti, A. K., et al. (2004). An Efficient Synthesis of Benzothiazoles by Direct Condensation of Carboxylic Acids with 2-Aminothiophenol under Microwave Irradiation. Letters in Organic Chemistry, 1(2), 184-187. [Link]

• Shafi, S. S., et al. (2021). Synthesis and Biological Properties of New Piperidine Substituted Benzothiazole Derivatives. Asian Journal of Organic & Medicinal Chemistry, 6(3), 181-185. [Link]

• Camacho, J., et al. (2025). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). International Journal of Molecular Sciences, 26(12), 5901. [Link]

• ResearchGate. (n.d.). Synthesis of benzothiazole from 2-aminothiophenol and benzaldehyde catalyzed by alkyl carbonic acid. [Link]

• Chavez, F., et al. (2021). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. Molecules, 26(21), 6599. [Link]

• Mayo, M. S., et al. (2014). Convenient Synthesis of Benzothiazoles and Benzimidazoles through Brønsted Acid Catalyzed Cyclization of 2-Amino Thiophenols/Anilines with β-Diketones. Organic Letters, 16(3), 764-767. [Link]

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